Cas no 62219-93-6 (Propanenitrile, 3-[[2-(phosphonothio)ethyl]amino]-)

• Product Name: Propanenitrile, 3-[[2-(phosphonothio)ethyl]amino]-
• CAS No: 62219-93-6
• MF: C₅H₁₁N₂O₃PS
• MW: 210.191200494766
• CID: 453962
• PubChem ID: 114106
• Update Time: 2025-04-19

Propanenitrile, 3-[[2-(phosphonothio)ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3-[[2-(phosphonothio)ethyl]amino]-
• 2-(2-cyanoethylamino)ethylsulfanylphosphonic acid
• DTXSID00276142
• 62219-93-6

• Inchi： 1S/C5H11N2O3PS/c6-2-1-3-7-4-5-12-11(8,9)10/h7H,1,3-5H2,(H2,8,9,10)
• InChI Key： RBMDTWOUDUNLJW-UHFFFAOYSA-N
• SMILES： S(CCNCCC#N)P(=O)(O)O

Computed Properties

• Exact Mass: 210.02293
• Monoisotopic Mass: 210.02280039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 93.35